N-(2-([2,3'-bithiophen]-5-yl)-2-hydroxyethyl)-3-(4-(trifluoromethyl)phenyl)propanamide

• IUPAC Name: N-[2-hydroxy-2-(5-thiophen-3-ylthiophen-2-yl)ethyl]-3-[4-(trifluoromethyl)phenyl]propanamide
• InChI: InChI=1S/C20H18F3NO2S2/c21-20(22,23)15-4-1-13(2-5-15)3-8-19(26)24-11-16(25)18-7-6-17(28-18)14-9-10-27-12-14/h1-2,4-7,9-10,12,16,25H,3,8,11H2,(H,24,26)
• InChI Key: BEEUUCVOORCZFG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCC(=O)NCC(C2=CC=C(S2)C3=CSC=C3)O)C(F)(F)F
• Molecular Formula: C20H18F3NO2S2
• Molecular Weight: 425.5 g/mol

Description

N-(2-([2,3'-bithiophen]-5-yl)-2-hydroxyethyl)-3-(4-(trifluoromethyl)phenyl)propanamide is a useful research compound. Its molecular formula is C20H18F3NO2S2 and its molecular weight is 425.48. The purity is usually 95%.
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Scientific Research Applications

Pharmacokinetics and Metabolism

Research on similar compounds, like selective androgen receptor modulators (SARMs) and other propanamide derivatives, has explored their pharmacokinetics, metabolism, and potential therapeutic applications. For instance, the pharmacokinetics and metabolism of S-1, a potent SARM, were examined in rats to understand its absorption, distribution, metabolism, and excretion profiles, providing a foundation for preclinical development (Wu et al., 2006). Such studies are crucial for assessing the safety and efficacy of these compounds for potential therapeutic uses.

Synthesis and Characterization

The synthesis and characterization of related compounds have been extensively studied, focusing on improving solubility, enhancing pharmacological activity, and exploring novel applications. For example, research on water-soluble neurokinin-1 receptor antagonists demonstrates the synthesis of compounds with high affinity and oral activity, highlighting the importance of chemical modifications for clinical applications (Harrison et al., 2001).

Antipathogenic Activity

The antipathogenic activity of acylthioureas, including their interaction with bacterial cells and potential as antimicrobial agents, has been investigated, suggesting the relevance of chemical structure to biological activity (Limban et al., 2011). These findings underscore the potential of chemically similar compounds for developing new antimicrobial agents with specific activities against bacterial pathogens.

Organic Electronics and Photocatalysis

Research into mixed phenylene-thiophene oligomers with terminal n-perfluorooctyl groups explores their applications as n-type semiconductors, indicating the potential of structurally related compounds in organic electronics and photocatalytic degradation of pollutants (Facchetti et al., 2004). This area of research highlights the intersection of organic chemistry and materials science, where molecular design can lead to novel functionalities in electronic devices and environmental remediation.